Cas no 1935102-81-0 (1-imino-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-1-one)

• Product Name: 1-imino-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-1-one
• CAS No: 1935102-81-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5162832
• PubChem ID: 130666349
• Update Time: 2025-10-08

1-imino-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-1-one Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 1-imino-4-(2-propyn-1-yl)-, 1-oxide
• 1-imino-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-1-one

• Inchi： 1S/C7H12N2OS/c1-2-3-9-4-6-11(8,10)7-5-9/h1,8H,3-7H2
• InChI Key： KUFNSZSWECYZOF-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCS(=O)(=N)CC1

Additional information on 1-imino-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-1-one

Compound CAS No. 1935102-81-0: 1-Imino-4-(prop-2-yn-1-yl)-1λ6-thiomorpholin-1-one

1-Imino-4-(prop-2-yn-1-yl)-1λ6-thiomorpholin-1-one (CAS No. 1935102-81-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its distinctive structural features and potential applications. This compound belongs to the class of thiomorpholinones, which are known for their versatile reactivity and biological activity. The thiomorpholinone core of this molecule is a six-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The imino group attached to the ring further enhances its functional versatility, making it a valuable substrate for various chemical transformations.

The structure of CAS No. 1935102-81-0 is characterized by the presence of a propargyl group (prop-2-yn-1-yl) at the 4-position of the thiomorpholinone ring. This group introduces additional reactivity due to the sp-hybridized carbon, which can participate in various reactions such as cycloadditions, conjugate additions, and click chemistry. Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry, particularly in the design of bioactive molecules with tailored properties.

One of the most intriguing aspects of CAS No. 1935102-81-0 is its ability to undergo multiple reaction pathways, making it a versatile precursor in organic synthesis. For instance, the imino group can be converted into other functional groups such as amides or ureas through simple chemical transformations. Additionally, the thiomorpholinone ring can act as a scaffold for constructing complex molecular architectures, which is highly desirable in drug discovery programs.

Recent research has focused on exploring the biological activity of CAS No. 1935102-81-0 and its derivatives. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate enzyme activity suggests that it could serve as a lead compound for developing novel drugs targeting specific biological pathways.

The synthesis of CAS No. 1935102-81_0 involves a multi-step process that typically starts with the preparation of the thiomorpholinone core followed by functionalization at specific positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In conclusion, CAS No. 1935_767_767_767_767_767_767_767_767_767_767_767_767_767_4 ( CAS No: ）is an exciting compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure, combined with its reactivity and biological activity, positions it as a valuable tool for researchers in various scientific disciplines.